Tert-butyl 2-(5-iodo-1H-imidazol-2-yl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 2-(5-iodo-1H-imidazol-2-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C13H20IN3O2/c1-13(2,3)19-12(18)17-7-5-4-6-9(17)11-15-8-10(14)16-11/h8-9H,4-7H2,1-3H3,(H,15,16)
• InChI Key: VZRHVBOJVAOGRU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC1C2=NC=C(N2)I
• Molecular Formula: C13H20IN3O2
• Molecular Weight: 377.22 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Piperidine is a common organic compound that consists of a six-membered ring containing five methylene bridges and one amine bridge.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antimicrobial Potential

Imidazole derivatives, such as EN300-6488803, have shown significant promise in antimicrobial research. They exhibit a broad range of biological activities, including antibacterial and antifungal effects. .

Antitumor Activity

The compound’s structural similarity to other imidazole-containing molecules that have demonstrated antitumor properties suggests potential applications in cancer therapy. .

Peptidomimetics

EN300-6488803 can serve as a peptide bond surrogate in the design of peptidomimetics. .

Antiviral Therapeutics

The structural core of EN300-6488803, the imidazole ring, is found in several antiviral drugs. .

Anti-Inflammatory Agents

Imidazole derivatives are known for their anti-inflammatory properties. .

Enzyme Inhibition

Compounds containing the imidazole moiety have been studied for their ability to inhibit various enzymes. .

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Safety and Hazards

As with any chemical, safety precautions should be taken when handling imidazole. It is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. Therefore, the future directions of research could focus on developing new drugs using imidazole as a core structure.